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Compound of Interest

Compound Name: tin-120

Cat. No.: B083160

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling of Tin-120, a Stable Isotope of Tin.

This document provides crucial safety protocols, operational guidance, and disposal plans for
the handling of Tin-120. While Tin-120 is a stable, non-radioactive isotope of tin, its use in
research, particularly in powder form, necessitates stringent safety measures to mitigate
potential chemical and physical hazards. Adherence to these guidelines is paramount to ensure
a safe laboratory environment. The primary concern with handling metallic tin, including its
isotopes, is the potential for inhalation of dust and fumes, which can lead to respiratory
irritation.

Personal Protective Equipment (PPE) and Handling

When working with Tin-120, especially in powder form, appropriate personal protective
equipment is mandatory to prevent exposure. The primary route of exposure is inhalation, with
potential for skin and eye irritation.

Recommended Personal Protective Equipment:
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PPE Category Item Specifications

For concentrations up to 10
mg/m3, an N95, R95, or P95
particulate respirator is
) ) ) recommended. For higher

Respiratory Protection NIOSH-approved Respirator )
concentrations, or as a general
precaution, a full-facepiece
respirator with N100, R100, or

P100 filters should be used.

Nitrile or neoprene gloves are
Hand Protection Chemical-resistant gloves suitable for handling tin

powder.

ANSI Z87.1 compliant safety

goggles should be worn to
) Safety Goggles or a Face ] )
Eye Protection Shield protect against dust particles.
ie
A face shield provides

additional protection.

A full-length lab coat, worn
) closed with sleeves rolled
Body Protection Laboratory Coat ] )
down, is required to prevent

skin contact with tin powder.

Occupational Exposure Limits

Several governmental and professional organizations have established occupational exposure
limits for tin and its inorganic compounds. These limits are designed to protect workers from the
adverse health effects of tin exposure.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

L Exposure Limit (Time-
Organization . Notes
Weighted Average)

) ) Recommended Exposure Limit
NIOSH (National Institute for ] o
(REL) for inorganic tin

Occupational Safety and 2 mg/m3

compounds (as Sn), except for
Health) ) ]

tin oxides.[1]

Permissible Exposure Limit
OSHA (Occupational Safety > ma/im? (PEL) for inorganic tin

mg/m

and Health Administration) g compounds (as Sn), except for

tin oxides.[1]

] Threshold Limit Value (TLV) for
ACGIH (American Conference ) ] ]
] tin metal, and inorganic
of Governmental Industrial 2 mg/m3 ] )
compounds, except tin oxide

Hygienists
y9 ) and tin hydride.[2]

Safe Handling and Storage Procedures

Proper handling and storage are critical to minimize the risk of exposure and accidents.
Handling:

» Ventilation: All work with Tin-120 powder should be conducted in a well-ventilated area,
preferably within a certified chemical fume hood, to minimize the inhalation of dust.

o Avoid Dust Generation: Care should be taken to avoid creating dust when transferring or
weighing tin powder.

e Hygiene: Do not eat, drink, or smoke in areas where Tin-120 is handled. Wash hands
thoroughly after handling the material.

Storage:

o Container: Store Tin-120 in a tightly sealed, clearly labeled container.
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» Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents, acids, and alkalis.

Emergency and Disposal Plans

Emergency Procedures:

In the event of an exposure or spill, immediate and appropriate action is crucial.

Emergency Situation

Procedure

Inhalation

Move the affected individual to fresh air
immediately. If breathing is difficult, administer
oxygen. Seek medical attention if symptoms

persist.

Skin Contact

Remove contaminated clothing. Wash the

affected area thoroughly with soap and water.

Eye Contact

Immediately flush the eyes with copious
amounts of water for at least 15 minutes, lifting
the upper and lower eyelids occasionally. Seek

medical attention if irritation persists.

Do NOT induce vomiting. If the person is

Ingestion conscious, rinse their mouth with water. Seek
immediate medical attention.
Evacuate the area. Wear appropriate PPE,
including respiratory protection. Carefully sweep
Spill or vacuum the spilled powder, avoiding dust

generation. Place the collected material in a

sealed container for disposal.

Disposal Plan:

Waste Tin-120 and any contaminated materials should be disposed of in accordance with

local, state, and federal regulations for chemical waste. Tin is a recyclable metal, and
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opportunities for recycling should be explored with certified waste management vendors.[3] Do
not dispose of tin waste down the drain.

Experimental Protocol: Synthesis of a Tin-Based
Superconductor

Tin-120 is utilized in research for the development of superconductors. The following is a
representative protocol for the synthesis of a tin-alloy superconductor, which can be adapted
for specific research needs.

Materials:

o High-purity Tin-120 powder

Other metallic or oxide powders (e.g., Niobium, Copper) in desired stoichiometric ratios

Mortar and pestle

Pellet press

Tube furnace with a controlled atmosphere (e.g., argon)

Alumina boat

Methodology:

¢ Weighing and Mixing: Accurately weigh the Tin-120 powder and other precursor materials
according to the desired stoichiometry for the target superconductor. Thoroughly grind and
mix the powders in a mortar and pestle to ensure homogeneity.

» Pelletizing: Place the mixed powder into a pellet die and press it into a dense pellet using a
hydraulic press. The pressure applied will depend on the specific materials and desired pellet
density.

» Sintering: Place the pellet in an alumina boat and transfer it to the center of a tube furnace.
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o Heat Treatment: Heat the furnace to the desired sintering temperature under a controlled,
inert atmosphere (e.g., flowing argon) to prevent oxidation. The specific temperature and
duration of the heat treatment will be determined by the phase diagram of the alloy being

synthesized.

o Cooling: After the sintering process is complete, cool the furnace down to room temperature
at a controlled rate.

o Characterization: The resulting pellet can then be characterized for its superconducting
properties, such as critical temperature (Tc) and critical current density (Jc).

Visualizing Workflows

To further clarify the procedural steps for handling Tin-120 safely, the following diagrams
illustrate the general handling workflow and emergency procedures.
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Caption: A flowchart illustrating the standard operating procedure for safely handling Tin-120

powder in a laboratory setting.
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Caption: A diagram outlining the immediate first aid steps to be taken in case of accidental

exposure to Tin-120.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Tin-120]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083160#personal-protective-equipment-for-handling-
tin-120]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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